Cas no 1396864-04-2 (3-(2,5-dimethoxybenzenesulfonamido)cyclohexyl N-phenylcarbamate)

• Product Name: 3-(2,5-dimethoxybenzenesulfonamido)cyclohexyl N-phenylcarbamate
• CAS No: 1396864-04-2
• MF: C₂₁H₂₆N₂O₆S
• MW: 434.505944728851
• CID: 6303320
• PubChem ID: 71794308
• Update Time: 2025-11-07

3-(2,5-dimethoxybenzenesulfonamido)cyclohexyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxybenzenesulfonamido)cyclohexyl N-phenylcarbamate
• F6250-0266
• CHEMBL4947515
• 3-(2,5-dimethoxyphenylsulfonamido)cyclohexyl phenylcarbamate
• 1396864-04-2
• AKOS024544763
• VU0541348-1
• [3-[(2,5-dimethoxyphenyl)sulfonylamino]cyclohexyl] N-phenylcarbamate

• Inchi： 1S/C21H26N2O6S/c1-27-17-11-12-19(28-2)20(14-17)30(25,26)23-16-9-6-10-18(13-16)29-21(24)22-15-7-4-3-5-8-15/h3-5,7-8,11-12,14,16,18,23H,6,9-10,13H2,1-2H3,(H,22,24)
• InChI Key： ODQAOTQSADTZOX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NC1CCCC(C1)OC(NC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 434.15115773g/mol
• Monoisotopic Mass: 434.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 3-(2,5-dimethoxybenzenesulfonamido)cyclohexyl N-phenylcarbamate

Professional Introduction to 3-(2,5-dimethoxybenzenesulfonamido)cyclohexyl N-phenylcarbamate (CAS No. 1396864-04-2)

3-(2,5-dimethoxybenzenesulfonamido)cyclohexyl N-phenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 1396864-04-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, combining a cyclohexyl moiety with a sulfonamido and carbamate functional group, linked to a phenyl ring. Such structural features make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel therapeutic agents.

The sulfonamido (-SO₂NH₂) group in the molecular structure of 3-(2,5-dimethoxybenzenesulfonamido)cyclohexyl N-phenylcarbamate plays a pivotal role in determining its chemical reactivity and biological interactions. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this moiety suggests that the compound may exhibit similar pharmacological effects, making it an attractive scaffold for medicinal chemists. Moreover, the dimethoxybenzene (2,5-dimethoxyphenyl) substituent introduces additional electronic and steric properties that can influence the compound's binding affinity to biological targets.

The cyclohexyl group contributes to the compound's overall solubility and metabolic stability, which are critical factors in drug design. Cycloalkyl groups are often incorporated into drug molecules to enhance bioavailability and reduce toxicity. In this context, the cyclohexyl moiety in 3-(2,5-dimethoxybenzenesulfonamido)cyclohexyl N-phenylcarbamate may facilitate better absorption and distribution within the body while minimizing adverse effects.

The N-phenylcarbamate (-NHCO-C₆H₅) portion of the molecule further enriches its potential as a pharmacophore. Carbamates are known for their ability to interact with biological enzymes and receptors due to their amide-like characteristics. This functional group can modulate the compound's pharmacokinetic properties and contribute to its therapeutic efficacy. The combination of these structural elements—sulfonamido, dimethoxybenzene, cyclohexyl, and N-phenylcarbamate—creates a complex yet well-defined chemical entity with multifaceted interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that molecules featuring sulfonamido groups often exhibit strong interactions with enzymes involved in metabolic pathways relevant to diseases like cancer and inflammation. For instance, computational simulations suggest that 3-(2,5-dimethoxybenzenesulfonamido)cyclohexyl N-phenylcarbamate may bind effectively to target proteins such as kinases and cytochrome P450 enzymes. These interactions could potentially lead to inhibitory effects on key disease pathways.

In vitro studies have begun to explore the biological activity of 3-(2,5-dimethoxybenzenesulfonamido)cyclohexyl N-phenylcarbamate, providing preliminary insights into its pharmacological potential. Early research indicates that this compound may possess inhibitory properties against certain enzymes implicated in cancer progression. The sulfonamido group appears to be particularly important in mediating these interactions, as it can form hydrogen bonds with polar residues on the target protein surface. Additionally, the phenyl ring may contribute to hydrophobic interactions, further stabilizing the binding affinity.

The dimethoxybenzene substituent has also been observed to influence the compound's biological activity. The methoxy groups introduce electron-donating effects, which can modulate the electronic properties of the aromatic ring. This modulation may enhance or suppress interactions with specific biological targets depending on the overall molecular environment. Such fine-tuning of electronic properties is crucial in drug design, as even small changes can significantly impact efficacy and selectivity.

Metabolic stability is another critical aspect being evaluated for 3-(2,5-dimethoxybenzenesulfonamido)cyclohexyl N-phenylcarbamate. The cyclohexyl group is known to be relatively resistant to enzymatic degradation compared to linear alkanes or smaller cyclic structures like cyclopentane. This stability could translate into longer half-lives for the compound upon administration, allowing for less frequent dosing and improved patient compliance.

Furthermore, the presence of multiple functional groups in this molecule suggests potential for derivatization—a common strategy in drug development—to optimize its pharmacological profile. By modifying specific parts of the structure—such as introducing additional substituents or altering bond lengths—researchers can fine-tune properties like solubility, bioavailability, and target specificity.

The synthesis of 3-(2,5-dimethoxybenzenesulfonamido)cyclohexyl N-phenylcarbamate presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as multi-step organic synthesis combined with catalytic processes allow for precise control over reaction outcomes. Advances in green chemistry have also enabled more sustainable approaches to producing these compounds without compromising yield or purity.

The pharmaceutical industry continues to invest heavily in discovering new therapeutic agents derived from structurally diverse compounds like 3-(2,5-dimethoxybenzenesulfonamido)cyclohexyl N-phenylcarbamate. Its unique combination of functional groups makes it a versatile scaffold for exploring various disease mechanisms and treatment strategies. As research progresses, it is expected that more derivatives will be synthesized and tested for their potential clinical applications.

In conclusion,3-(2,5-dimethoxybenzenesulfonamido)cyclohexyl N-phenylcarbamate (CAS No. 1396864-04-2) represents an intriguing molecule with significant promise in pharmaceutical research. Its structural features—particularly the sulfonamido group,dimethoxybenzene substituent,cyclohexyl moiety,and N-phenylcarbamate functionality—make it a compelling candidate for further investigation into drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas.